Cas no 339279-00-4 (4-Chloro-6-(methoxymethyl)-2-(pyridin-3-yl)pyrimidine)

• Product Name: 4-Chloro-6-(methoxymethyl)-2-(pyridin-3-yl)pyrimidine
• CAS No: 339279-00-4
• MF: C₁₁H₁₀ClN₃O
• MW: 235.669600963593
• MDL: MFCD00794779
• CID: 841141
• Update Time: 2025-06-10

4-Chloro-6-(methoxymethyl)-2-(pyridin-3-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(methoxymethyl)-2-(pyridin-3-yl)pyrimidine
• 4-CHLORO-6-(METHOXYMETHYL)-2-(3-PYRIDYL)PYRIMIDINE
• 4-chloro-6-(methoxymethyl)-2-pyridin-3-ylpyrimidine
• Pyrimidine, 4-chloro-6-(methoxymethyl)-2-(3-pyridinyl)-
• 4-Chloro-6-(methoxymethyl)-2-(3-pyridinyl)pyrimidine
• 4L-556S

• MDL： MFCD00794779
• Inchi： 1S/C11H10ClN3O/c1-16-7-9-5-10(12)15-11(14-9)8-3-2-4-13-6-8/h2-6H,7H2,1H3
• InChI Key： RBTFSKPPOOHKOI-UHFFFAOYSA-N
• SMILES： ClC1=CC(COC)=NC(C2C=NC=CC=2)=N1

Computed Properties

• Exact Mass: 235.05100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.270
• Boiling Point: 276 ºC
• Flash Point: 121 ºC
• PSA: 47.90000
• LogP: 2.33840

Additional information on 4-Chloro-6-(methoxymethyl)-2-(pyridin-3-yl)pyrimidine

4-Chloro-6-(methoxymethyl)-2-(pyridin-3-yl)pyrimidine (CAS No. 339279-00-4): A Comprehensive Overview

4-Chloro-6-(methoxymethyl)-2-(pyridin-3-yl)pyrimidine (CAS No. 339279-00-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-Chloro-6-(methoxymethyl)-2-(pyridin-3-yl)pyrimidine consists of a pyrimidine core substituted with a chloro group at the 4-position, a methoxymethyl group at the 6-position, and a pyridin-3-yl group at the 2-position. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological properties of 4-Chloro-6-(methoxymethyl)-2-(pyridin-3-yl)pyrimidine. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of a key enzyme implicated in cancer progression, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, 4-Chloro-6-(methoxymethyl)-2-(pyridin-3-yl)pyrimidine has also been explored for its anti-inflammatory effects. Research conducted by a team at the University of California demonstrated that this compound exhibits significant anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines. This finding opens up new avenues for its use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthesis of 4-Chloro-6-(methoxymethyl)-2-(pyridin-3-yl)pyrimidine has been extensively studied to optimize its production for large-scale applications. A recent publication in Organic Letters described an efficient and scalable synthetic route that involves a series of well-defined steps, including nucleophilic substitution and palladium-catalyzed coupling reactions. This synthetic method not only improves yield but also enhances the purity and consistency of the final product.

The biological activity of 4-Chloro-6-(methoxymethyl)-2-(pyridin-3-yl)pyrimidine has been evaluated through various in vitro and in vivo models. In cell-based assays, this compound has shown selective cytotoxicity against cancer cell lines while exhibiting minimal toxicity to normal cells. Animal studies have further confirmed its efficacy and safety profile, providing strong evidence for its therapeutic potential.

To further understand the mechanism of action of 4-Chloro-6-(methoxymethyl)-2-(pyridin-3-yl)pyrimidine, researchers have employed advanced techniques such as X-ray crystallography and molecular dynamics simulations. These studies have revealed that the compound binds to specific protein targets with high affinity, leading to downstream signaling inhibition and cellular responses. This detailed understanding is crucial for optimizing its structure and enhancing its pharmacological properties.

In conclusion, 4-Chloro-6-(methoxymethyl)-2-(pyridin-3-yl)pyrimidine (CAS No. 339279-00-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its potent biological activities, makes it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for innovative treatments in various diseases.